Cas no 1207002-64-9 (N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1207002-64-9
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 6156621
• PubChem ID: 45505579
• Update Time: 2025-06-23

N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-(3-methylisothiazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024526312
• F5871-3493
• N-(3-methyl-1,2-thiazol-5-yl)-1,3-benzodioxole-5-carboxamide
• 1207002-64-9
• VU0527021-1

• Inchi： 1S/C12H10N2O3S/c1-7-4-11(18-14-7)13-12(15)8-2-3-9-10(5-8)17-6-16-9/h2-5H,6H2,1H3,(H,13,15)
• InChI Key： LHZWJVJFUXYDDL-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 262.04121336g/mol
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1207002-64-9)

N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 1207002-64-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide incorporates both thiazole and benzodioxole moieties, which are well-known for their broad spectrum of biological functions. The thiazole ring, characterized by its sulfur and nitrogen atoms, is a common scaffold in many biologically active compounds, including antibiotics and antifungal agents. On the other hand, the benzodioxole moiety, also known as 1,3-dioxolo[4,5-h]benzene, is recognized for its role in various pharmacological applications, particularly in the treatment of neurological disorders and inflammation.

In recent years, the integration of these two heterocyclic systems has led to the discovery of novel compounds with enhanced pharmacological properties. The presence of the 3-methyl-1,2-thiazol-5-yl group in N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide not only contributes to its structural complexity but also influences its electronic and steric properties. This unique structural arrangement has been exploited to develop molecules with improved binding affinity and selectivity towards target enzymes and receptors.

The synthesis of N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the thiazole ring followed by its coupling with the benzodioxole moiety through a carboxamide linkage. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels.

The pharmacological profile of N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide has been extensively studied in both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits significant potential in modulating various biological pathways. Notably, it has shown promise in inhibiting key enzymes involved in inflammation and oxidative stress, which are hallmark features of numerous chronic diseases.

In particular, research has highlighted the compound's ability to interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. These enzymes are crucial in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By selectively inhibiting these enzymes, N-(3-methyl-1,2-thiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

3-methyl - 1 , 2 - thia z ol - 5 - yl strong > ) - 2 H - 1 , 3 - b enz od ox o le - 5 - ca rbox am ide a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease . p > < p > The compound's ability to modulate neurotransmitter systems , particularly those involving serotonin and dopamine , has been a focal point of investigation . Experimental data suggests that it may enhance synaptic plasticity and protect against neurotoxic insults , thereby potentially slowing down disease progression . p > < p > Another area of interest is the antimicrobial activity of N-(< strong > 3 - me t h y l - 1 , 2 - t hia z ol - 5 - yl strong > ) - < strong > 2 H - 1 , 3 - b enz od ox o le - 5 - ca rbox am ide strong > ) . Research indicates that it exhibits potent activity against a range of bacterial strains , including those resistant to conventional antibiotics . This is attributed to its unique mechanism of action , which involves disrupting bacterial cell wall synthesis and membrane integrity . p > < p > The development of novel antimicrobial agents is critical in addressing the growing threat of antibiotic resistance . N-(< strong > 3 - me t h y l - 1 , 2 - t hia z ol - 5 - yl strong > ) - < strong > 2 H - 1 , 3 b enz od ox o le - 5 ca rbox am ide ) holds significant promise as a lead compound for further optimization into next-generation antibiotics . p > < p > In terms of drug delivery systems , researchers have investigated various formulations to enhance the bioavailability and targeted delivery of this compound . Liposomal encapsulation and polymeric nanoparticles have emerged as effective strategies for improving solubility and prolonging circulation time within the body . These advancements are crucial for maximizing therapeutic efficacy while minimizing side effects . p > < p > The regulatory landscape for N-(< strong > 3 m e t h y l - 1 , 2 t h ia z ol - 5 yl strong > ) - < strong > H B enz od ox o le C arbox am ide strong ) also plays a vital role in its commercialization . Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before reaching patients . Ongoing clinical trials are essential for gathering comprehensive data on safety profiles , dosage regimens , and long-term effects . p > < p > Looking ahead , future research should focus on expanding the chemical space explored by this compound . Structure-based drug design techniques can be leveraged to identify analogs with enhanced potency or reduced toxicity . Additionally , computational modeling approaches may aid in predicting new pharmacophores within this scaffold system . p > < p > Collaborative efforts between academia , industry , an d regulatory agencies will be instrumental i n translating laboratory discoveries into viable therapeutics . By fostering innovation an d knowledge sharing across disciplines ， we can accelerate progress toward developing novel treatments for pressing medical needs worldwide 。 p >